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Compound of Interest

Compound Name: Sodium thiosalicylate

Cat. No.: B085810 Get Quote

The safe and compliant disposal of chemical waste is a critical component of laboratory

operations. This guide provides detailed, step-by-step procedures for the proper disposal of

sodium thiosalicylate, ensuring the safety of laboratory personnel and the protection of the

environment. Adherence to these protocols is essential for regulatory compliance and

responsible chemical management.

Immediate Safety and Disposal Overview
Sodium thiosalicylate is classified as a hazardous substance and must be managed as

hazardous waste. Under no circumstances should this chemical be disposed of in the regular

trash or discharged into the sanitary sewer system.[1][2] Improper disposal can lead to

environmental contamination and potential health risks. All disposal activities must comply with

federal, state, and local regulations, such as the Resource Conservation and Recovery Act

(RCRA) enforced by the U.S. Environmental Protection Agency (EPA).[1][3][4]

Hazard Profile of Sodium Thiosalicylate
Understanding the hazards associated with sodium thiosalicylate underscores the

importance of proper handling and disposal. The primary risks are summarized in the table

below, based on available Safety Data Sheets (SDS).
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Hazard Classification Description Reference

Acute Oral Toxicity Harmful if swallowed.

Eye Irritation Causes serious eye irritation.

Reproductive Toxicity
Suspected of damaging fertility

or the unborn child.

Aquatic Hazard Harmful to aquatic life.

Combustion Hazard

May decompose in high

temperatures to generate

poisonous fumes, including

carbon monoxide and sulfur

oxides.

Step-by-Step Disposal Protocol
Follow these procedures to ensure the safe collection, storage, and disposal of sodium
thiosalicylate waste.

Step 1: Waste Identification and Segregation
Characterize as Hazardous: Treat all solid sodium thiosalicylate, solutions containing it,

and any materials contaminated with it (e.g., gloves, weighing paper, contaminated

glassware) as hazardous waste.[5]

Segregate Waste: Do not mix sodium thiosalicylate waste with other incompatible chemical

waste streams. Store it separately to prevent unintended chemical reactions.[5][6]

Step 2: Select a Proper Waste Container
Compatibility: Use a container that is compatible with sodium thiosalicylate. High-density

polyethylene (HDPE) or glass containers are generally suitable.[7][8] The original product

container can be reused for waste collection if it is in good condition.[7]

Condition: Ensure the container is in good condition, free from leaks or cracks, and has a

securely fitting cap.[6]
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Venting: No special venting is required, but the container must be kept closed at all times

except when adding waste.[6][8]

Step 3: Labeling the Waste Container
Properly labeling the waste container is a critical regulatory requirement. The label must be

legible and permanently affixed.

Initial Labeling: As soon as the first particle of waste is placed in the container, affix a

"Hazardous Waste" tag or label provided by your institution's Environmental Health and

Safety (EHS) department.[1][5]

Required Information: The label must include the following details[1]:

The words "Hazardous Waste."

Full chemical name: "Sodium Thiosalicylate." Do not use abbreviations or chemical

formulas.

CAS Number: 134-23-6.

An accurate estimate of the quantity of waste.

The date of waste generation (the date the first waste was added).

The physical location (building and room number).

The name and contact information of the principal investigator or responsible person.

Appropriate hazard pictograms (e.g., Health Hazard, Exclamation Mark).

Step 4: Accumulation and Storage
Storage Location: Store the labeled hazardous waste container in a designated satellite

accumulation area within the laboratory.[9] This area should be under the direct control of

laboratory personnel.[9]
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Secondary Containment: Place the waste container in a secondary containment bin or tray to

contain any potential leaks or spills.[5]

Storage Limits: Be aware of regulatory limits on the amount of hazardous waste that can be

stored in a satellite accumulation area (typically 55 gallons).[5]

Step 5: Arranging for Final Disposal
Contact EHS: Once the container is full or the waste is no longer being generated, contact

your institution's EHS or hazardous waste management office to schedule a pickup.[1][5]

Documentation: Complete any required waste pickup forms, ensuring that the information

matches the container label.[1]

Professional Disposal: The waste will be transported to a licensed Treatment, Storage, and

Disposal Facility (TSDF) for final disposition in accordance with all regulations.

Disposal of Empty Containers
An empty container that once held sodium thiosalicylate must be managed carefully to be

considered non-hazardous.

Triple Rinsing: The container must be triple-rinsed with a solvent (such as water) capable of

removing the chemical residue.[5][6]

Collect Rinsate: The rinsate from all three rinses must be collected and disposed of as

hazardous waste.[5][6]

Final Disposal: After triple rinsing and allowing the container to air dry, deface or remove the

original chemical label. The container may then be disposed of in the regular trash or

recycled, depending on institutional policies.[5]

Disposal Process Workflow
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of sodium thiosalicylate.
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Caption: Workflow for Sodium Thiosalicylate Waste Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western
Reserve University [case.edu]

2. acs.org [acs.org]

3. Are There Specific Regulations for Disposing of Chemical Waste in a Lab [needle.tube]

4. pfw.edu [pfw.edu]

5. vumc.org [vumc.org]

6. campussafety.lehigh.edu [campussafety.lehigh.edu]

7. Hazardous Waste Disposal [cool.culturalheritage.org]

8. rtong.people.ust.hk [rtong.people.ust.hk]

9. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]

To cite this document: BenchChem. [Proper Disposal of Sodium Thiosalicylate: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085810#sodium-thiosalicylate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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